Cas no 2228411-67-2 (4-bromo-2-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol)

• Product Name: 4-bromo-2-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol
• CAS No: 2228411-67-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5883829
• PubChem ID: 165682071
• Update Time: 2025-05-22

4-bromo-2-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol
• EN300-1934125
• 2228411-67-2
• 4-bromo-2-[1-(hydroxymethyl)cyclobutyl]-6-methoxyphenol

• Inchi： 1S/C12H15BrO3/c1-16-10-6-8(13)5-9(11(10)15)12(7-14)3-2-4-12/h5-6,14-15H,2-4,7H2,1H3
• InChI Key： PXPNXFJYPLNZMC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(CO)CCC1)O)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-2-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol

4-Bromo-2-(1-Hydroxymethylcyclobutyl)-6-Methoxyphenol: A Comprehensive Overview

4-Bromo-2-(1-hydroxymethylcyclobutyl)-6-methoxyphenol is a complex organic compound with the CAS number 2228411-67-2. This compound belongs to the class of phenolic compounds, which are widely studied due to their diverse biological and chemical properties. The structure of this compound is characterized by a phenol ring substituted with a bromine atom at position 4, a methoxy group at position 6, and a cyclobutyl group with a hydroxymethyl substituent at position 2. These substituents contribute to its unique chemical reactivity and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of 4-bromo-2-(1-hydroxymethylcyclobutyl)-6-methoxyphenol in drug discovery. The compound's phenolic group is known for its antioxidant properties, which can be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the bromine atom at position 4 enhances the compound's electrophilic substitution reactivity, making it a valuable intermediate in organic synthesis. The methoxy group at position 6 further modulates the electronic properties of the molecule, potentially increasing its bioavailability and pharmacokinetic profile.

The cyclobutyl group with a hydroxymethyl substituent introduces stereochemical complexity to the molecule. This feature is particularly interesting for researchers exploring enantioselective synthesis and chiral recognition in biological systems. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically pure derivatives of this compound, opening new avenues for its use in chiral drug design.

From a synthetic perspective, 4-bromo-2-(1-hydroxymethylcyclobutyl)-6-methoxyphenol can be synthesized through various routes. One common approach involves the coupling of bromophenol derivatives with cyclobutyl alcohols under palladium-catalyzed cross-coupling conditions. This method has been optimized to achieve high yields and excellent regioselectivity. Another approach involves the oxidation of hydroxymethylcyclobutane derivatives followed by nucleophilic aromatic substitution on bromophenol rings.

Recent research has also explored the use of 4-bromo-2-(1-hydroxymethylcyclobutyl)-6-methoxyphenol as a building block for constructing bioactive molecules. For instance, it has been employed as an intermediate in the synthesis of kinase inhibitors and receptor modulators. The compound's ability to form hydrogen bonds due to its hydroxyl and methoxy groups makes it an attractive candidate for designing molecules with high binding affinity to protein targets.

In terms of environmental impact, 4-bromo-2-(1-hydroxymethylcyclobutyl)-6-methoxyphenol exhibits moderate biodegradability under aerobic conditions. Studies have shown that its degradation pathways involve oxidative cleavage of the cyclobutane ring and hydroxylation of aromatic rings. These findings are crucial for assessing the compound's environmental fate and ensuring its safe disposal in industrial settings.

Looking ahead, 4-bromo-2-(1-hydroxymethylcyclobutyl)-6-methoxyphenol holds significant potential for further exploration in both academic and industrial research. Its unique combination of functional groups makes it an ideal candidate for developing novel therapeutic agents, agrochemicals, and advanced materials. Continued research into its synthesis, properties, and applications will undoubtedly contribute to advancing our understanding of phenolic compounds and their role in modern chemistry.